Cas no 78648-37-0 (1-[2-(1-Piperidyl)phenyl]ethanol)

1-[2-(1-Piperidyl)phenyl]ethanol is a chiral secondary alcohol featuring a piperidine-substituted phenyl ring, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural motif is valuable for constructing complex molecules, particularly in the development of bioactive compounds and ligands. The presence of both hydroxyl and piperidyl groups enhances its reactivity, enabling selective functionalization for tailored synthetic routes. This compound exhibits potential utility in asymmetric catalysis and medicinal chemistry due to its ability to serve as a building block for pharmacophores. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.
1-[2-(1-Piperidyl)phenyl]ethanol structure
78648-37-0 structure
Product Name:1-[2-(1-Piperidyl)phenyl]ethanol
CAS No:78648-37-0
MF:C13H19NO
MW:205.296063661575
MDL:MFCD12187296
CID:4656314
PubChem ID:12707338
Update Time:2025-10-13

1-[2-(1-Piperidyl)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(1-Piperidyl)phenyl]ethanol
    • 1-(2-piperidin-1-ylphenyl)ethanol
    • 1-(2-piperidino-phenyl)-ethanol
    • 2-(1-piperidino)-1-phenyl ethanol
    • SY037014
    • A914785
    • 1-(2-(Piperidin-1-yl)phenyl)ethan-1-ol
    • CS-12079
    • DA-41353
    • AC6824
    • CS-0331053
    • SCHEMBL7900203
    • NRDNCDNXOHBIBS-UHFFFAOYSA-N
    • 78648-37-0
    • Z425798026
    • AKOS009560332
    • MFCD12187296
    • MDL: MFCD12187296
    • Inchi: 1S/C13H19NO/c1-11(15)12-7-3-4-8-13(12)14-9-5-2-6-10-14/h3-4,7-8,11,15H,2,5-6,9-10H2,1H3
    • InChI Key: NRDNCDNXOHBIBS-UHFFFAOYSA-N
    • SMILES: OC(C)C1C=CC=CC=1N1CCCCC1

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.5

1-[2-(1-Piperidyl)phenyl]ethanol Pricemore >>

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